Cas no 33245-13-5 (a-oxo-2-Furanacetic acid methyl ester)
33245-13-5 structure
Product Name:a-oxo-2-Furanacetic acid methyl ester
a-oxo-2-Furanacetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- a-oxo-2-Furanacetic acid methyl ester
- 251-425-5; 33245-13-5; methyl furan-2-yl(oxo)acetate
- methyl 2-furyl(oxo)acetate
- AKOS006328342
- Methyl alpha-oxofuran-2-acetate
- CS-0513736
- Methyl (furan-2-yl)(oxo)acetate
- SCHEMBL1233290
- ZHRNRBLRLWDFDH-UHFFFAOYSA-N
- NS00059383
- AN-584/43417533
- 33245-13-5
- Methyl 2-oxo-2-(2-furanyl)acetate
- DTXSID10954888
- EINECS 251-425-5
- methyl 2-(furan-2-yl)-2-oxoacetate
-
- Inchi： 1S/C7H6O4/c1-10-7(9)6(8)5-3-2-4-11-5/h2-4H,1H3
- InChI Key： ZHRNRBLRLWDFDH-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C(C(=O)OC)=O
Computed Properties
- Exact Mass: 154.02658
- Monoisotopic Mass: 154.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- Density: 1.245
- Boiling Point: 214.9°Cat760mmHg
- Flash Point: 83.8°C
- Refractive Index: 1.477
- PSA: 56.51
a-oxo-2-Furanacetic acid methyl ester Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
33245-13-5 (a-oxo-2-Furanacetic acid methyl ester) Related Products
- 1467-70-5(a-Oxo-2-furanacetic Acid)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
